Cas no 849062-19-7 (3-Bromo-2,4,6-trimethylphenylboronic acid)

• Product Name: 3-Bromo-2,4,6-trimethylphenylboronic acid
• CAS No: 849062-19-7
• MF: C₉H₁₂BBrO₂
• MW: 242.905382156372
• MDL: MFCD06798059
• CID: 828083
• PubChem ID: 16217457
• Update Time: 2025-04-19

3-Bromo-2,4,6-trimethylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-2,4,6-trimethylphenyl)boronic acid
• 3-Bromo-2,4,6-trimethylphenylboronic acid
• E90029
• C9H12BBrO2
• A863890
• CS-0188923
• DTXSID80584398
• AKOS015833876
• BS-23053
• (3-Bromo-2,4,6-trimethylphenyl)boronicacid
• BP-11428
• 3-Bromo-2,4,6-trimethylphenylboronic acid, 95%
• 849062-19-7
• MFCD06798059
• AB29784

• MDL： MFCD06798059
• Inchi： 1S/C9H12BBrO2/c1-5-4-6(2)9(11)7(3)8(5)10(12)13/h4,12-13H,1-3H3
• InChI Key： JFQLVBOLIWMAIN-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(C)C(B(O)O)=C1C

Computed Properties

• Exact Mass: 242.01100
• Monoisotopic Mass: 242.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Melting Point: 159-164 °C(lit.)
• PSA: 40.46000
• LogP: 1.05410

3-Bromo-2,4,6-trimethylphenylboronic acid Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes